Cas no 316-18-7 (3-Chrysenamine)

3-Chrysenamine structure
3-Chrysenamine structure
Product Name:3-Chrysenamine
CAS No:316-18-7
MF:C18H13N
MW:243.302524328232
CID:309207
PubChem ID:130803
Update Time:2025-04-19

3-Chrysenamine Chemical and Physical Properties

Names and Identifiers

    • 3-Chrysenamine
    • chrysen-3-amine
    • 316-18-7
    • DTXSID20185484
    • 3-Aminochrysene
    • SCHEMBL15896244
    • YPYPZUAPSWHSPZ-UHFFFAOYSA-N
    • Inchi: 1S/C18H13N/c19-14-8-5-13-7-9-16-15-4-2-1-3-12(15)6-10-17(16)18(13)11-14/h1-11H,19H2
    • InChI Key: YPYPZUAPSWHSPZ-UHFFFAOYSA-N
    • SMILES: NC1C=CC2=CC=C3C4C=CC=CC=4C=CC3=C2C=1

Computed Properties

  • Exact Mass: 243.10489
  • Monoisotopic Mass: 243.104799
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 0
  • Complexity: 326
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 26

Experimental Properties

  • Density: 1.253
  • Boiling Point: 506.7°Cat760mmHg
  • Flash Point: 291.1°C
  • Refractive Index: 1.813
  • PSA: 26.02

3-Chrysenamine Related Literature

  • 1. Phosphorus–carbon bond formation in heterobimetallic molybdenum–tungsten alkyne complexes
    Gillian A. Acum,Martin J. Mays,Paul R. Raithby,Gregory A. Solan J. Chem. Soc. Dalton Trans. 1995 3049
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